Cas no 1523376-13-7 (2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one
• CAS No: 1523376-13-7
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 6021442
• PubChem ID: 80145355
• Update Time: 2025-06-11

2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one
• 1523376-13-7
• EN300-1852181
• AKOS018706888

• Inchi： 1S/C9H9F2NO/c1-5-2-8(11)6(3-7(5)10)9(13)4-12/h2-3H,4,12H2,1H3
• InChI Key： AUXUACZISBJWLC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(CN)=O)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one

Introduction to 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one (CAS No. 1523376-13-7)

2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1523376-13-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and carbonyl functional groups, coupled with a fluoro-substituted aromatic ring system, makes it a versatile intermediate for synthesizing biologically active molecules.

The structural framework of 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one consists of an ethylidene backbone linked to a phenyl ring that is substituted with fluorine atoms at the 2 and 5 positions, as well as a methyl group at the 4 position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are highly relevant in the design of pharmacophores. The fluoro-substituents, in particular, play a crucial role in modulating the metabolic stability, lipophilicity, and binding affinity of the compound.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacological properties of molecules, often leading to increased potency and reduced toxicity. The compound 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one exemplifies this trend, as its molecular design incorporates fluorine atoms in a manner that could potentially enhance its therapeutic efficacy.

One of the most compelling aspects of 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one is its utility as a building block in the synthesis of more complex pharmaceutical agents. The presence of an amino group allows for further functionalization via reductive amination or acylation reactions, while the carbonyl group can participate in condensation reactions to form amides or esters. These chemical transformations make it an invaluable intermediate for constructing novel drug candidates targeting various therapeutic areas.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one as a lead compound. Molecular docking studies have shown that it can interact with several biological targets with high affinity. For instance, preliminary simulations suggest that it may bind to enzymes involved in inflammatory pathways or receptors associated with neurological disorders. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for such conditions.

The synthesis of 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Traditional synthetic routes often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions to introduce the desired substituents onto the aromatic ring. However, emerging methodologies are exploring more sustainable approaches, such as photoredox catalysis or enzymatic transformations, which could provide greener alternatives for producing this compound.

From a regulatory perspective, 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one (CAS No. 1523376-13-7) is subject to standard pharmaceutical manufacturing guidelines to ensure safety and quality control. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous analytical testing to verify the identity and purity of the final product. This adherence is critical not only for compliance but also for ensuring that subsequent drug formulations derived from this intermediate meet stringent therapeutic standards.

The future prospects for 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutics that leverage the unique properties of this compound. As our understanding of molecular interactions continues to evolve, so too will the role of intermediates like 2-amino-1-(2,5-difluoro-4-methylphenyl)ethan-1-one in shaping next-generation medicines.